Cas no 2540595-72-8 (7,9-Bis(2,6-diethylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride)

• Product Name: 7,9-Bis(2,6-diethylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride
• CAS No: 2540595-72-8
• MF: C₃₃H₃₃ClN₂
• MW: 493.081527471542
• CID: 5084035
• PubChem ID: 156599772
• Update Time: 2024-11-07

7,9-Bis(2,6-diethylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride Chemical and Physical Properties

Names and Identifiers

• 7,9-Bis(2,6-diethylphenyl)-7H-acenaphtho[1,2-d]imidazol-9-ium chloride
• 7,9-bis(2,6-diethylphenyl)-7??-acenaphthyleno[1,2-d]imidazol-7-ylium chloride
• BS-47510
• F71608
• 2540595-72-8
• 7,9-bis(2,6-diethylphenyl)acenaphthyleno[1,2-d]imidazol-9-ium;chloride
• CS-0203316

• Inchi： 1S/C33H33N2.ClH/c1-5-22-13-9-14-23(6-2)30(22)34-21-35(31-24(7-3)15-10-16-25(31)8-4)33-28-20-12-18-26-17-11-19-27(29(26)28)32(33)34;/h9-21H,5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： RUVJSNIXIXSVEY-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C2C(=CC=CC=2CC)CC)=CN(C2C(=CC=CC=2CC)CC)C2C3=CC=CC4=CC=CC(=C34)C1=2

Computed Properties

• Exact Mass: 492.2332268g/mol
• Monoisotopic Mass: 492.2332268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8